Cas no 71001-54-2 (5-bromo-3-hydroxy-2-methylpyran-4-one)

5-bromo-3-hydroxy-2-methylpyran-4-one structure
71001-54-2 structure
Product Name:5-bromo-3-hydroxy-2-methylpyran-4-one
CAS No:71001-54-2
MF:C6H5BrO3
MW:205.006101369858
CID:975942
PubChem ID:336048
Update Time:2025-04-19

5-bromo-3-hydroxy-2-methylpyran-4-one Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-3-hydroxy-2-methylpyran-4-one
    • 5-bromo-3-hydroxy-2-methyl-pyran-4-one
    • 5-bromomaltol
    • AC1L7IS7
    • NSC349010
    • DTXSID50319659
    • NSC-349010
    • 71001-54-2
    • DS-001534
    • Inchi: 1S/C6H5BrO3/c1-3-5(8)6(9)4(7)2-10-3/h2,8H,1H3
    • InChI Key: MJKCAYIABMSMHF-UHFFFAOYSA-N
    • SMILES: BrC1=COC(C)=C(C1=O)O

Computed Properties

  • Exact Mass: 203.94215
  • Monoisotopic Mass: 203.94221g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
  • LogP: 1.41630
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